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Compound of Interest

Compound Name: Dichloromethane-d2

Cat. No.: B032916

This guide provides comprehensive safety information for Dichloromethane-d2 (CAS No:
1665-00-5), also known as deuterated dichloromethane or methylene chloride-d2, intended for
researchers, scientists, and professionals in drug development. The information is compiled
from various Safety Data Sheets (SDS) to ensure a thorough understanding of the substance's
properties and associated hazards.

Chemical Identification and Physical Properties

Dichloromethane-d2 is the deuterated form of dichloromethane, where the two hydrogen
atoms are replaced with deuterium isotopes.[1] It is a colorless, volatile liquid with a sweet,
chloroform-like odor.[2][3] It is primarily used as a solvent in chemical reactions and for Nuclear
Magnetic Resonance (NMR) spectroscopy.[1][4]

Table 1: Physical and Chemical Properties of Dichloromethane-d2
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Molecular Formula CD2Cl2 [5]

Molecular Weight 86.9 g/mol / 86.94 g/mol [5]

Appearance Colorless liquid [2][6]

Odor Ethereal, chloroform-like, C1EI6]
sweet

Melting Point -97 °C [ -142.6 °F [2][6]

Boiling Point 40 °C /104 °F at 760 mmHg [2][6]

Density / Specific Gravity

1.33-1.362 g/mL at 25 °C
(Water=1)

[2]4](6]

Vapor Pressure

350 - 450 hPa at 20 °C

[2](6]

Vapor Density

2.93 (Air=1)

[2]

Solubility

Moderately soluble to insoluble
in water. Miscible with alcohol,

ether, and dimethylformamide.

[2]4]

| Refractive Index | n20/D 1.4217 - 1.422 |[4] |

Hazard Identification and Classification

Dichloromethane-d2 is classified as a hazardous substance. It is a suspected carcinogen,

causes skin and serious eye irritation, and may cause drowsiness or dizziness.[5]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
. . o H315: Causes skin
Skin Corrosionl/irritation 2 o
irritation.[5]
Serious Eye Damage/Eye 5/ oA H319: Causes serious eye
Irritation irritation.[5]
) o H351: Suspected of causing
Carcinogenicity 2
cancer.[5]
B o H336: May cause drowsiness
Specific Target Organ Toxicity o ]
] 3 or dizziness (narcotic effects).
(Single Exposure)
[5]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[7]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[7]

| Acute Toxicity (Dermal) | 4 | H312: Harmful in contact with skin.[7] |

Target Organs: The central nervous system (CNS), respiratory system, liver, blood, heart, and

pancreas are potential target organs.[2][6][7]

Fire and Explosion Hazards

While it does not have a conventional flash point, Dichloromethane-d2 can form flammable

vapor-air mixtures in larger volumes and may pose an explosion hazard in confined spaces.[8]

Table 3: Fire and Explosivity Data
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_ Not applicable / No
Flash Point . . . [2][6]
information available

Autoignition Temperature 556 °C / 1032.8 °F [2][6]
Lower Explosion Limit (LEL) 13 vol % [2][6]
Upper Explosion Limit (UEL) 22 - 23 vol % [2][6]

Water spray, carbon dioxide
Suitable Extinguishing Media (CO2), dry chemical, alcohol- [6][8]

resistant foam.

| Hazardous Combustion Products | Hydrogen chloride, phosgene, carbon monoxide (CO), and
carbon dioxide (COz2). |[2][6] |

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

[8]

Toxicological Information

Exposure to Dichloromethane-d2 can cause adverse health effects. It is classified as a
neurotoxin and is a probable human carcinogen based on animal studies.[9]

Table 4: Acute Toxicity Data

Route Species Value

Oral LD50 Rabbit 1600 mg/kg[4]

| Dermal LD50 | Rat | > 2000 mg/kg[4] |

 Inhalation: High concentrations may cause central nervous system depression with
symptoms like headache, dizziness, drowsiness, nausea, and in advanced stages,
unconsciousness, coma, and respiratory failure.[2] It may also cause respiratory tract
irritation.[7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://terpconnect.umd.edu/~choi/MSDS/Fisher/Dichloromethane.htm
https://pim-resources.coleparmer.com/sds/96512.pdf
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176110500&productDescription=DICHLOROMETHANE-D2%2C+FOR+50ML&vendorId=VN00032119&countryCode=US&language=en
https://terpconnect.umd.edu/~choi/MSDS/Fisher/Dichloromethane.htm
https://www.benchchem.com/product/b032916?utm_src=pdf-body
https://www.ehs.com/blogs/dichloromethane-methylene-chloride-hazards-safety-information/
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1281031.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB1281031.htm
https://pim-resources.coleparmer.com/sds/96512.pdf
https://isotope.com/product/attachment/DLM-55-5/SDS%20-%20DLM-55_V.4.1_US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: Causes skin irritation with symptoms like burning pain, itching, and redness.[2]
Prolonged contact can lead to skin burns and dermatitis due to its degreasing properties.[2]
It may be absorbed through the skin.[2]

o Eye Contact: Can cause severe irritation and possible eye burns.[2]

 Ingestion: Harmful if swallowed, causing gastrointestinal irritation with nausea, vomiting, and
diarrhea.[2][7]

Experimental Protocols & Safe Handling

While Safety Data Sheets (SDS) provide the results of toxicological and physical hazard
assessments, they do not include the detailed experimental methodologies (e.g., OECD test
guidelines) used to determine these values. The following sections describe the recommended
protocols for safe handling, storage, and emergency procedures based on the compiled SDS
information.

Engineering controls and personal protective equipment (PPE) are critical for minimizing
exposure.

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood.[2] Eyewash stations and safety showers must be readily accessible.

[2]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate chemical safety goggles or eyeglasses as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2][6]

o Skin Protection: Wear appropriate protective gloves (e.g., Viton rubber, as latex and
neoprene are not suitable) and clothing to prevent skin exposure.[2][10]

o Respiratory Protection: If ventilation is inadequate or for operations where vapor exposure
is likely, use a NIOSH-approved respirator or a self-contained breathing apparatus.[2]
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The following diagram illustrates the logical workflow for the safe handling of
Dichloromethane-d2.

Storage
Acquisition & Receiving Handling & Use Waste Management

priate PPE in I Fume Hoo! Collect Waste in Dispose via Approved
ves, Lab Coat) Minimize Quantities. Designated, Labeled Container Hazardous Waste Program

Don Appro
(Goggles, Glo

Click to download full resolution via product page

Diagram 1: A logical workflow for the safe handling of Dichloromethane-d2.

» Storage Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, flame,
and direct sunlight.[2][11] Keep containers tightly closed.[2] The material is hygroscopic and
may be sensitive to heat and light.[6][12] Store away from incompatible materials such as
strong oxidizing agents, strong acids, amines, and active metals.[2][6]

 Stability: The substance is stable under normal storage conditions but may decompose at
temperatures above 120°C or with long-term light influence.[8][12]

First Aid and Emergency Procedures

Immediate action is required in case of exposure or spills.

The following diagram outlines the first aid procedures for various exposure routes.
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Exposure Incident

(Dichloromethane-d2)

Exposure Routes

A \ 4

Inhalation Skin Contact Eye Contact Ingestion

Immediate Actions

Do NOT induce vomiting.
Rinse mouth. Give 2-4 cups of water.
Never give anything by mouth to an
unconscious person.

Remove contaminated clothing. Immediately flush eyes with water
Flush skin with plenty of water for at least 15 minutes.
for at least 15 minutes. Remove contact lenses if present.

Move to Fresh Air.
If not breathing, give artificial respiration.

Seek Immediate Medical Attention/
Call a Poison Center

Click to download full resolution via product page
Diagram 2: First aid procedures following exposure to Dichloromethane-d2.

In case of a spill or leak:

+ Evacuate and Ventilate: Remove all non-essential personnel from the area and ensure
adequate ventilation.[2][7] Eliminate all sources of ignition.[2]

+ Contain Spill: Use an inert absorbent material like vermiculite, sand, or earth to contain the
spill.[2][7] Prevent runoff from entering storm sewers or waterways.[2]

« Collect Waste: Place the absorbed material into a suitable, closed container for disposal as
hazardous waste.[7]

+ Personal Protection: Use proper personal protective equipment as outlined in Section 5.1
during cleanup.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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